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Chemical and Pharmacokinetic Profile

The table below summarizes the known characteristics of Sulfalene and its labeled analog. Please note that

the data for the two compounds come from different, isolated sources rather than a comparative experiment.

Feature Sulfalene (Unlabeled) Sulfalene-13C6 (Labeled)

Chemical Formula C11H12N4O3S [1] C11H12N4O3S with six 13C atoms [2]

Molecular Weight 280.30 g·mol-1 [1] 286.06 g·mol-1 (estimated)

Primary Application Treatment of chronic bronchitis,

urinary tract infections, and malaria
[1]

Internal standard for bioanalytical

assays (use as a research tool) [2]

Protein Binding 60-80% [1] Information not available

Elimination Half-Life 60-65 hours [1] Information not available

Excretion Urinary [1] Information not available

Key Pharmacokinetic
Finding

Elimination is not significantly

affected by renal impairment [3]

Information not available
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Experimental Insights and Applications

The key difference lies in their application: unlabeled Sulfalene is a clinical therapeutic, while Sulfalene-

13C6 is a non-therapeutic research tool.

Sulfalene in Clinical Use: Studies show it is a long-acting sulfonamide antibacterial and antimalarial

drug [1]. Its elimination half-life is about 60-65 hours, and its clearance is primarily urinary [1].

Notably, one pharmacokinetic study in patients with renal insufficiency found that the elimination of

Sulfalene was not significantly affected by the reduced kidney function, unlike its combination partner,

trimethoprim [3].

Sulfalene-13C6 in Research: This compound is specifically designed for use in research, particularly

in Mass Spectrometry (MS)-based assays [2]. The incorporation of six carbon-13 atoms increases its

molecular mass, creating a unique and distinguishable signature from the unlabeled compound in a

mass spectrometer. It is used as an internal standard in quantitative bioanalysis to achieve high

precision and accuracy when measuring concentrations of unlabeled Sulfalene in biological samples

like plasma or urine. Its use ensures that experimental data on the pharmacokinetics of the unlabeled

drug is reliable.

Conceptual Experimental Workflow

The standard methodology for using Sulfalene-13C6 in pharmacokinetic studies of Sulfalene can be

visualized as follows:
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1. Administer Unlabeled
Sulfalene to Subject

2. Collect Biological
Samples (e.g., Plasma)

3. Add Fixed Amount of
Sulfalene-13C6 Internal Standard

4. Sample Processing
(Protein Precipitation,

 Extraction)

5. Analysis via
Liquid Chromatography-

Mass Spectrometry (LC-MS)

6. Quantification: Compare signal
of Sulfalene to Sulfalene-13C6

internal standard

Click to download full resolution via product page

Key Conclusions for Researchers

Purpose and Role: Sulfalene is the active pharmaceutical ingredient, while Sulfalene-13C6 is a
critical tool used to accurately measure the pharmacokinetics of Sulfalene itself.

Pharmacokinetic Data: Comprehensive data on absorption, distribution, metabolism, and excretion
is available for unlabeled Sulfalene from clinical studies [1] [3]. For Sulfalene-13C6, the key property

is its function as an internal standard, and its "pharmacokinetics" are not studied independently.
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Behavioral Similarity: In experimental settings, Sulfalene-13C6 is presumed to behave identically to

unlabeled Sulfalene during sample preparation and analysis due to their chemical equivalence, which
is the fundamental basis for its use as an internal standard.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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